4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide

• IUPAC Name: 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClNO2S/c1-4-13-7-5-6-11(2)16(13)18-21(19,20)14-8-9-15(17)12(3)10-14/h5-10,18H,4H2,1-3H3
• InChI Key: RMYQXYUAVFQNJO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=CC(=C(C=C2)Cl)C)C
• Molecular Formula: C16H18ClNO2S
• Molecular Weight: 323.8 g/mol

Description

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) used to treat pain and inflammation. It was first approved by the FDA in 1998 for the treatment of osteoarthritis and rheumatoid arthritis. Celecoxib is a selective COX-2 inhibitor, which means it targets the COX-2 enzyme responsible for inflammation while sparing the COX-1 enzyme responsible for protecting the stomach lining.

Mechanism of Action

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide selectively inhibits the COX-2 enzyme, which is responsible for the production of prostaglandins involved in inflammation and pain. By inhibiting COX-2, celecoxib reduces inflammation and pain without affecting the COX-1 enzyme responsible for the production of prostaglandins that protect the stomach lining.
Biochemical and Physiological Effects:
4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has been shown to have a number of biochemical and physiological effects. It reduces inflammation and pain by inhibiting the production of prostaglandins. It also reduces fever by inhibiting the production of prostaglandins involved in the regulation of body temperature. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has been shown to have a lower risk of gastrointestinal side effects compared to non-selective NSAIDs due to its selective COX-2 inhibition.

Advantages and Limitations for Lab Experiments

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has a number of advantages for use in lab experiments. It is readily available and can be easily synthesized. Its selective COX-2 inhibition makes it a useful tool for studying the role of COX-2 in inflammation and pain. However, its use is limited by its potential side effects and toxicity. Careful consideration should be given to its use in lab experiments.

Future Directions

There are a number of future directions for research on celecoxib. It has been investigated for its potential use in the prevention and treatment of cancer. Further studies are needed to determine its efficacy and safety in cancer treatment. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has also been investigated for its potential use in the treatment of Alzheimer's disease. Further studies are needed to determine its efficacy in treating Alzheimer's disease. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has also been shown to have potential in the treatment of other inflammatory conditions such as asthma and inflammatory bowel disease. Further studies are needed to determine its efficacy in these conditions.

Synthesis Methods

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide can be synthesized through a multi-step process starting from 2-bromo-4-chlorobenzoic acid. The first step involves the conversion of the acid to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 2-ethyl-6-methylphenylamine and sodium hydride to form the sulfonamide intermediate. The final step involves the introduction of a methyl group to the benzene ring using methyl iodide and potassium carbonate.

Scientific Research Applications

4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in the treatment of various inflammatory conditions such as osteoarthritis, rheumatoid arthritis, and ankylosing spondylitis. 4-chloro-N-(2-ethyl-6-methylphenyl)-3-methylbenzene-1-sulfonamide has also been investigated for its potential use in the prevention and treatment of cancer. Studies have shown that it can inhibit the growth of cancer cells and induce apoptosis.